From solo to duet, intersections of natural product assembly with self-resistance
Natural Product Reports Pub Date: 2022-01-06 DOI: 10.1039/D1NP00064K
Abstract
Covering: up to 2021
Self-resistance mechanisms adopted by natural product producers have long been recognized and studied as a standalone system separated from the assembly machinery. However, as more examples of self-resistance have been characterized in detail, it has been revealed that self-resistance could associate with the assembly machinery to fulfill the task of biosynthesis. This review summarizes different self-resistance mechanisms showing a common feature: intersection with natural product assembly. Furthermore, their possible evolutionary origin and synthetic biology applications are discussed.
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